2-Bromo-N,N-diethyl-2,2-difluoroacetamide

• Molecular Formula: C6H10BrF2NO
• Molecular Weight: 230.05 g/mol
• IUPAC Name: 2-bromo-N,N-diethyl-2,2-difluoroacetamide
• InChI: InChI=1S/C6H10BrF2NO/c1-3-10(4-2)5(11)6(7,8)9/h3-4H2,1-2H3
• InChI Key: BOHBJODHDSWYFG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(F)(F)Br

Description

2-Bromo-N,N-diethyl-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C6H10BrF2NO and its molecular weight is 230.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Et2NH (7.9 g, 108 mmol) was added to ethyl bromodifluoroacetate (20.1 g, 99 mmol) at 30° C. The mixture was stirred for 60 min; then all volatiles were removed under reduced pressure. To the residue was added another 7.9 g of Et2NH and the mixture was stirred another 60 min. Again, all volatiles were removed under reduced pressure and the residue (16.3 g, >90% purity by NMR) was used in subsequent steps without further purification.